N'-[(E)-1H-indol-3-ylmethylidene]-2-(2-methoxy-4,6-dinitrophenoxy)acetohydrazide

• Molecular Formula: C18H15N5O7
• Molecular Weight: 413.3 g/mol
• IUPAC Name: N-[(E)-1H-indol-3-ylmethylideneamino]-2-(2-methoxy-4,6-dinitrophenoxy)acetamide
• InChI: InChI=1S/C18H15N5O7/c1-29-16-7-12(22(25)26)6-15(23(27)28)18(16)30-10-17(24)21-20-9-11-8-19-14-5-3-2-4-13(11)14/h2-9,19H,10H2,1H3,(H,21,24)/b20-9+
• InChI Key: ZEURYKJMPCVNMR-AWQFTUOYSA-N
• Isomeric SMILES: COC1=CC(=CC(=C1OCC(=O)N/N=C/C2=CNC3=CC=CC=C32)[N+](=O)[O-])[N+](=O)[O-]
• Canonical SMILES: COC1=CC(=CC(=C1OCC(=O)NN=CC2=CNC3=CC=CC=C32)[N+](=O)[O-])[N+](=O)[O-]

Description

N’-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-2-(2-METHOXY-4,6-DINITROPHENOXY)ACETOHYDRAZIDE is a synthetic compound belonging to the class of indole derivatives. Indole derivatives are known for their diverse biological activities and have been extensively studied for their potential therapeutic applications . This compound, in particular, has shown promise in various scientific research fields due to its unique chemical structure and properties.

Preparation Methods

The synthesis of N’-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-2-(2-METHOXY-4,6-DINITROPHENOXY)ACETOHYDRAZIDE typically involves the condensation of an indole derivative with an appropriate aldehyde or ketone, followed by the reaction with a hydrazide. The reaction conditions often include the use of solvents such as ethanol or methanol and may require the presence of catalysts to facilitate the reaction . Industrial production methods may involve scaling up these reactions under controlled conditions to ensure high yield and purity of the final product.

Chemical Reactions Analysis

N’-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-2-(2-METHOXY-4,6-DINITROPHENOXY)ACETOHYDRAZIDE undergoes various chemical reactions, including:

Oxidation: This compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can undergo nucleophilic substitution reactions, where the methoxy or nitro groups can be replaced by other substituents under appropriate conditions.

The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

Chemistry: It is used as a building block for the synthesis of more complex molecules and as a reagent in various organic reactions.

Biology: The compound has shown potential as an anti-inflammatory and analgesic agent, with studies indicating its ability to inhibit cyclooxygenase (COX) enzymes.

Medicine: Research has explored its potential as a chemoprotective agent against drug-induced organ damage, particularly in the context of cancer treatment.

Industry: It may be used in the development of new pharmaceuticals and as an intermediate in the synthesis of other biologically active compounds.

Mechanism of Action

The mechanism of action of N’-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-2-(2-METHOXY-4,6-DINITROPHENOXY)ACETOHYDRAZIDE involves its interaction with specific molecular targets and pathways. For instance, it has been shown to inhibit the activity of cyclooxygenase (COX) enzymes, which play a key role in the inflammatory response . Additionally, it may exert its effects through the modulation of oxidative stress and inflammatory pathways, including the inhibition of reactive oxygen species (ROS) and pro-inflammatory cytokines .

Comparison with Similar Compounds

N’-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-2-(2-METHOXY-4,6-DINITROPHENOXY)ACETOHYDRAZIDE can be compared with other indole derivatives, such as:

2-(5-Methoxy-2-methyl-1H-indol-3-yl)-N’-[(E)-(3-nitrophenyl)methylidene]acetohydrazide: This compound has similar anti-inflammatory properties and has been studied for its chemoprotective effects.

4-[(1,2-Dihydro-2-oxo-3H-indol-3-ylidene)amino]N(4,6-dimethyl-2-pyrimidinyl)-benzene derivatives: These compounds have shown antiviral and anti-HIV activities.

The uniqueness of N’-[(E)-(1H-INDOL-3-YL)METHYLIDENE]-2-(2-METHOXY-4,6-DINITROPHENOXY)ACETOHYDRAZIDE lies in its specific chemical structure, which imparts distinct biological activities and potential therapeutic applications.